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A Guide to Certified Reference Materials for
Uranium-236 Analysis

The accurate and precise measurement of Uranium-236 (23°U), a rare uranium isotope, is
critical in various fields, including nuclear forensics, nonproliferation, environmental monitoring,
and geochronology.[1][2] Given its low natural abundance, typically below one part per billion,
highly sensitive analytical techniques are required for its quantification.[1] The reliability of
these measurements hinges on the availability and proper use of certified reference materials
(CRMs). This guide provides a comparison of available CRMs for 23U analysis, details the
experimental protocols for their use, and outlines the process of establishing these crucial
standards.

Comparison of Uranium-236 Certified Reference
Materials

Several national and international organizations produce and distribute CRMs for uranium
isotopic analysis. These materials are indispensable for instrument calibration, method
validation, and ensuring the traceability of measurement results.[3][4] The choice of a specific
CRM depends on the required 23®U concentration range, the analytical technique employed,
and the desired level of uncertainty.
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The Role of In-House and Alternative Reference
Materials

While CRMs provide the highest level of accuracy and traceability, their availability can be
limited, especially for very low 23U concentrations relevant to environmental studies.[1]
Consequently, many laboratories develop their own in-house reference materials or rely on
"community accepted" standards.[1] These are often natural samples that have been
extensively characterized by multiple laboratories. While not formally certified, these materials
are crucial for routine quality control and inter-laboratory comparisons.[3] For instance, the
University of Notre Dame has developed a new series of 236U isotopic standards, the USRM
series, to calibrate systems for low-level 236U/238U measurements.[1]

Experimental Protocols for Uranium-236 Analysis
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The certification of 226U CRMs and their subsequent use in analysis involves sophisticated
mass spectrometry techniques. The choice of method depends on the 236U concentration, the
required precision, and the sample matrix.

Thermal lonization Mass Spectrometry (TIMS)

TIMS is a high-precision technique widely used for the certification of uranium isotopic CRMs.

[71[8]
Methodology:

o Sample Preparation: A small amount of the uranium sample is loaded onto a metal filament
(e.g., rhenium).

« lonization: The filament is heated in a high-vacuum environment, causing the uranium to
ionize.

e Mass Separation: The ions are accelerated and passed through a magnetic field, which
separates them based on their mass-to-charge ratio.

o Detection: The separated ion beams are collected by detectors (e.g., Faraday cups or
electron multipliers), and their intensities are measured to determine the isotopic ratios.

o Mass Discrimination Correction: To improve accuracy, mass discrimination effects are
corrected using isotopic standards or by employing methods like the Modified Total
Evaporation (MTE) technique.[7][8] The MTE method involves interrupting the total
evaporation process to correct for background from peak tailing and to recalibrate detectors.

[7]

Accelerator Mass Spectrometry (AMS)

AMS is the most sensitive technique for measuring ultra-trace levels of 23¢U, with detection
limits in the range of 236U/238U = 1x10-12 to 1x10-14,[1]

Methodology:

o Sample Preparation: The uranium sample is chemically purified and converted into a solid
form suitable for ion source sputtering.
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e lon Generation: The solid sample is bombarded with a beam of ions (e.g., Cs*) to produce
negative ions.

» Acceleration: The negative ions are accelerated to high energies (MeV range) in a tandem
accelerator.

« Interference Removal: At the high-energy terminal of the accelerator, the ions pass through a
stripper gas or foil, which removes electrons and breaks up molecular isobars that could
interfere with the 23U measurement.

e Mass and Energy Analysis: The resulting positive ions are further analyzed by magnetic and
electrostatic analyzers to separate 23U from other isotopes and background ions.

» Detection: The 236U ions are counted in a sensitive detector (e.g., a gas ionization detector or
a solid-state detector).

Establishing Certified Reference Materials

The process of establishing a CRM is a meticulous and well-documented procedure to ensure
its accuracy, homogeneity, and stability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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